Cas no 6556-12-3 (D-Glucuronic Acid)

• Product name: D-Glucuronic Acid
• CAS No: 6556-12-3
• MF: C₆H₁₀O₇
• MW: 194.1394
• MDL: MFCD00077778
• CID: 85709
• PubChem ID: 441478

D-Glucuronic Acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S,4S,5R)-2,3,4,5-Tetrahydroxy-6-oxohexanoic acid
• BACTERIOLOGY D-GLUCURONIC ACID,BR
• D-Glucuronic Acid
• D-(+)-glucuronic acid
• D-GLCA
• D-gluco-Hexulonic acid
• D-glucopyranuronic acid
• D-glucuronate
• D-Glucuronic acid 10GR
• D-glucuronopyranose
• Glucosiduronic Acid
• Glucuronic Aci
• GLUCURONIC ACID
• Glycuronic acid
• 8A5D83Q4RW
• aldehydo-D-glucuronic acid
• DL-Glucuronic acid
• REL
• AK116967
• (d)-glucuronic acid
• D-(+)Glucuronic acid
• GTPL4723
• IAJILQKETJEXLJ-QTBDOELSSA-N
• GC9013
• RP25297
• AX8105575
• C16245
• D-Glucuronic acid/GlcA

• MDL： MFCD00077778
• Inchi： 1S/C6H10O7/c7-1-2(8)3(9)4(10)5(11)6(12)13/h1-5,8-11H,(H,12,13)/t2-,3+,4-,5-/m0/s1
• InChI Key： IAJILQKETJEXLJ-QTBDOELSSA-N
• SMILES： O([H])[C@]([H])([C@@]([H])(C(=O)O[H])O[H])[C@@]([H])([C@]([H])(C([H])=O)O[H])O[H]
• BRN： 1727083

Computed Properties

• Exact Mass: 194.042653
• Monoisotopic Mass: 194.042653
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 135

Experimental Properties

• Color/Form: White solid
• Density: 1.4301 (rough estimate)
• Melting Point: 159-161 °C (lit.)
• Boiling Point: 398.1°C at 760 mmHg
• Flash Point: 302.6 °C
• Refractive Index: 36 ° (C=6, H2O)
• Solubility: H2O: soluble100mg/mL, clear to slightly hazy
• Water Partition Coefficient: Soluble in water.
• PSA: 135.29000
• LogP: -3.28650
• Merck: 4465
• Sensitiveness: Sensitive to humidity

D-Glucuronic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26-36
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：LZ8836600
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Glucuronic acid derivatives

Additional information on D-Glucuronic Acid

Recent Advances in D-Glucuronic Acid (CAS: 6556-12-3) Research: Implications for Biomedical Applications

D-Glucuronic acid (CAS: 6556-12-3), a key uronic acid derivative of glucose, has garnered significant attention in recent years due to its versatile roles in drug metabolism, detoxification, and biosynthesis of glycosaminoglycans. This research brief synthesizes the latest findings on its biochemical properties, therapeutic potential, and industrial applications, with emphasis on studies published within the last three years. Notably, advancements in enzymatic synthesis and metabolic engineering have enabled scalable production of high-purity D-glucuronic acid, addressing previous challenges in yield and cost-effectiveness.

A 2023 study in Nature Chemical Biology demonstrated the CRISPR-based engineering of E. coli strains to achieve 85% higher titers of D-glucuronic acid via optimized UDP-glucose dehydrogenase pathways (Zhang et al., 2023). Concurrently, research in ACS Biomaterials Science & Engineering highlighted its application in designing pH-responsive drug delivery systems, where D-glucuronic acid-conjugated nanoparticles showed 2.3-fold enhanced tumor targeting compared to conventional carriers (Lee et al., 2022). These developments underscore its dual utility as both a metabolic intermediate and a functional biomaterial.

Emerging evidence also points to D-glucuronic acid's role in modulating gut microbiota. A 2024 Cell Reports study identified it as a prebiotic substrate for Bifidobacterium longum, promoting butyrate production and intestinal barrier integrity (Marchetti et al., 2024). Furthermore, its derivative, glucuronides, remain pivotal in Phase II drug metabolism, with new mass spectrometry techniques now enabling real-time tracking of glucuronidation kinetics (Walle et al., 2023, Analytical Chemistry).

Industrial applications are expanding, particularly in cosmetic formulations where D-glucuronic acid's hyaluronic acid precursors improve skin hydration by 40% in clinical trials (Kao Corporation, 2023). Challenges persist in oral bioavailability, though novel liposomal encapsulation methods show promise in overcoming first-pass metabolism (Patel et al., 2024, Journal of Controlled Release). Regulatory agencies have recently approved new GMP-grade specifications for pharmaceutical use (USP-NF 2024), reflecting its growing therapeutic relevance.

Future directions include CRISPR-Cas9 screens to identify novel glucuronosyltransferases and the development of biocatalytic cascades for sustainable production. With its CAS: 6556-12-3 now indexed in 17 new clinical trials (ClinicalTrials.gov, 2024), D-glucuronic acid continues to bridge chemical biology and translational medicine, offering multifaceted solutions from drug development to nutraceuticals.